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Compound of Interest

Compound Name: Dlin-MeOH

Cat. No.: B10856944

An In-depth Technical Guide on the pKa and lonization Behavior of Dlin-Family Lipids for LNP
Formulation

Introduction

The development of lipid nanoparticles (LNPs) for nucleic acid delivery has been significantly
influenced by the design of ionizable lipids. These lipids are critical as their charge state, which
Is dependent on pH, governs both the encapsulation of nucleic acid cargo and its subsequent
release into the cell cytoplasm. A common misconception arises with compounds like Dlin-
MeOH. While belonging to the broader "Dlin" family of lipids, Dlin-MeOH is structurally an
alcohol. As such, it does not possess the pH-responsive tertiary amine group that is the
hallmark of a functional ionizable lipid. This guide will clarify the properties of Dlin-MeOH,
contrast it with true ionizable lipids from the Dlin family, and provide a detailed overview of the
pKa, ionization behavior, and experimental characterization of these crucial drug delivery
components.

Dlin-MeOH: Structure and Predicted lonization

Dlin-MeOH, chemically known as (6Z,97,28Z7,317)-heptatriaconta-6,9,28,31-tetraen-19-0l, is a
lipid molecule containing a central hydroxyl (-OH) group[1]. Due to this functional group, it is
classified as an alcohol.

The pKa of an alcohol is typically in the range of 16-18, which is the pH at which its hydroxyl
group would be deprotonated. This pKa value is far outside the physiological pH range
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(approximately 7.4) and the acidic environment of the endosome (pH 5.0-6.5). Consequently,
Dlin-MeOH remains in a neutral, non-ionized state under all biological conditions and is not
suitable for use as a pH-responsive ionizable lipid in LNP formulations for endosomal escape.
Its utility is more likely as a synthetic precursor for other lipids.

The key distinction lies in the functional group responsible for ionization. Effective ionizable
lipids, such as DLin-MC3-DMA, contain a tertiary amine that can be protonated and
deprotonated within a narrow pH range, a property Dlin-MeOH lacks.
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lonization States of an LNP with DLin-MC3-DMA
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1. Prepare Buffers
(Range: pH 310 9)
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[ 6. Plot Fluorescence vs. pH ]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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